(Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime
Catalog No.
S7976733
CAS No.
2412500-70-8
M.F
M. Wt
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
2412500-70-8
Product Name
(Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime
InChI Key
OKOJQTJHKOLBEC-XDHOZWIPNA-N
(Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime is a heterocyclic compound with the chemical formula C20H17NO2S. It belongs to the family of thiophenes and has a carbonyl group (-C=O) and a nitroso group (-NO) attached to its thiophene ring. The compound has shown potential for applications in various fields of research and industry, including pharmaceuticals, agrochemicals, and materials science.
(Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime has a molecular weight of 331.42 g/mol and a melting point of 152-155 degrees Celsius. It is soluble in polar solvents such as ethanol and dichloromethane but insoluble in non-polar solvents such as hexane and diethyl ether. The compound exhibits a yellowish color and emits fluorescence under ultraviolet light.
The synthesis of (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime involves the reaction of 4-(benzyloxy)benzaldehyde with thiophene-2-carbaldehyde oxime in the presence of an acid catalyst. The crude product is then purified through recrystallization. The compound can be characterized through various techniques, including nuclear magnetic resonance spectroscopy and mass spectrometry.
Several analytical methods have been developed for the analysis of (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime. These include high-performance liquid chromatography, gas chromatography-mass spectrometry, and infrared spectroscopy.
Studies have shown that (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime exhibits potential anticancer activity by inducing apoptosis in cancer cells. It has also demonstrated antibacterial activity against Gram-negative bacteria.
The toxicity and safety of (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime in scientific experiments have not yet been fully evaluated. However, studies have shown that the compound exhibits low toxicity in vitro and in vivo.
(Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime has potential applications in several fields of research, including:
- Materials science: The compound can be used as a building block in the synthesis of organic electronic materials such as OLEDs, OFETs, and solar cells.
- Pharmaceuticals: (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime has shown potential as an anticancer and antibacterial agent.
- Agrochemicals: The compound can be used as a starting material for the synthesis of herbicides and insecticides.
- Materials science: The compound can be used as a building block in the synthesis of organic electronic materials such as OLEDs, OFETs, and solar cells.
- Pharmaceuticals: (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime has shown potential as an anticancer and antibacterial agent.
- Agrochemicals: The compound can be used as a starting material for the synthesis of herbicides and insecticides.
The current state of research on (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime is focused on its potential applications in materials science, pharmaceuticals, and agrochemicals. Researchers are also investigating the compound's mechanism of action as an anticancer and antibacterial agent.
The potential implications of (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime in various fields of research and industry include:
- Materials science: The compound can be used to develop highly efficient organic electronic materials with potential applications in photovoltaics, light-emitting diodes, and transistors.
- Pharmaceuticals: (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime can be developed into a new class of anticancer and antibacterial drugs with potentially fewer side effects compared to existing treatments.
- Agrochemicals: The compound can be used to develop safer and more effective herbicides and insecticides with reduced environmental impact.
- Materials science: The compound can be used to develop highly efficient organic electronic materials with potential applications in photovoltaics, light-emitting diodes, and transistors.
- Pharmaceuticals: (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime can be developed into a new class of anticancer and antibacterial drugs with potentially fewer side effects compared to existing treatments.
- Agrochemicals: The compound can be used to develop safer and more effective herbicides and insecticides with reduced environmental impact.
The limitations of (Z)-5-(4-(Benzyloxy)phenyl)thiophene-2-carbaldehyde oxime include its low solubility in non-polar solvents, which may limit its applications in certain industries. Future directions for research on the compound include:
- Developing more efficient and scalable synthetic routes for the compound
- Investigating the compound's mechanism of action as an anticancer and antibacterial agent
- Exploring its potential applications in other fields, such as organic semiconductors and sensing materials
- Optimizing the formulation and delivery of the compound for use as a drug or agrochemical.
- Developing more efficient and scalable synthetic routes for the compound
- Investigating the compound's mechanism of action as an anticancer and antibacterial agent
- Exploring its potential applications in other fields, such as organic semiconductors and sensing materials
- Optimizing the formulation and delivery of the compound for use as a drug or agrochemical.
Dates
Last modified: 11-23-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:444811-29-4
Molecular Formula:C28H44O7
Molecular Weight:492.6 g/mol
Availability:
In Stock
